Cas no 2172502-64-4 (2-(4-Carboxyphenyl)piperidine-3-carboxylic acid)
2-(4-Carboxyphenyl)piperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-carboxyphenyl)piperidine-3-carboxylic acid
- 2172502-64-4
- EN300-1476853
- 2-(4-Carboxyphenyl)piperidine-3-carboxylic acid
-
- Inchi: 1S/C13H15NO4/c15-12(16)9-5-3-8(4-6-9)11-10(13(17)18)2-1-7-14-11/h3-6,10-11,14H,1-2,7H2,(H,15,16)(H,17,18)
- InChI Key: WBTVDEMUEOXBDS-UHFFFAOYSA-N
- SMILES: OC(C1CCCNC1C1C=CC(C(=O)O)=CC=1)=O
Computed Properties
- Exact Mass: 249.10010796g/mol
- Monoisotopic Mass: 249.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 86.6Ų
2-(4-Carboxyphenyl)piperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1476853-1.0g |
2-(4-carboxyphenyl)piperidine-3-carboxylic acid |
2172502-64-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1476853-50mg |
2-(4-carboxyphenyl)piperidine-3-carboxylic acid |
2172502-64-4 | 50mg |
$1020.0 | 2023-09-29 | ||
| Enamine | EN300-1476853-100mg |
2-(4-carboxyphenyl)piperidine-3-carboxylic acid |
2172502-64-4 | 100mg |
$1068.0 | 2023-09-29 | ||
| Enamine | EN300-1476853-250mg |
2-(4-carboxyphenyl)piperidine-3-carboxylic acid |
2172502-64-4 | 250mg |
$1117.0 | 2023-09-29 | ||
| Enamine | EN300-1476853-500mg |
2-(4-carboxyphenyl)piperidine-3-carboxylic acid |
2172502-64-4 | 500mg |
$1165.0 | 2023-09-29 | ||
| Enamine | EN300-1476853-1000mg |
2-(4-carboxyphenyl)piperidine-3-carboxylic acid |
2172502-64-4 | 1000mg |
$1214.0 | 2023-09-29 | ||
| Enamine | EN300-1476853-2500mg |
2-(4-carboxyphenyl)piperidine-3-carboxylic acid |
2172502-64-4 | 2500mg |
$2379.0 | 2023-09-29 | ||
| Enamine | EN300-1476853-5000mg |
2-(4-carboxyphenyl)piperidine-3-carboxylic acid |
2172502-64-4 | 5000mg |
$3520.0 | 2023-09-29 | ||
| Enamine | EN300-1476853-10000mg |
2-(4-carboxyphenyl)piperidine-3-carboxylic acid |
2172502-64-4 | 10000mg |
$5221.0 | 2023-09-29 |
2-(4-Carboxyphenyl)piperidine-3-carboxylic acid Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
Additional information on 2-(4-Carboxyphenyl)piperidine-3-carboxylic acid
2-(4-Carboxyphenyl)piperidine-3-carboxylic acid (CAS No. 2172502-64-4)
2-(4-Carboxyphenyl)piperidine-3-carboxylic acid, also known by its CAS number NO 2172502-64-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with two carboxylic acid groups. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.
The structure of 2-(4-Carboxyphenyl)piperidine-3-carboxylic acid consists of a piperidine ring, a six-membered cyclic amine, with two substituents: a 4-carboxyphenyl group attached at the 2-position and a carboxylic acid group at the 3-position. This arrangement provides the molecule with both aromatic and aliphatic characteristics, enhancing its reactivity and versatility in chemical reactions. The compound's molecular formula is C13H15NO5, and its molecular weight is approximately 269. g/mol.
Recent studies have highlighted the potential of NO 2172502-64-4 in various therapeutic areas. For instance, researchers have explored its role as a building block for peptide-based drugs, where its piperidine ring can serve as a scaffold for constructing bioactive molecules. Additionally, the compound's carboxylic acid groups make it an ideal candidate for forming amide bonds, a common strategy in drug design to enhance bioavailability and stability.
In terms of synthesis, NO 2172502-64-4 can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. One common approach involves the reaction of piperidine derivatives with aromatic carboxylic acids under appropriate conditions. The synthesis process often requires precise control over reaction conditions to ensure high yields and purity.
The compound's physical properties also make it suitable for applications in materials science. Its ability to form hydrogen bonds due to the presence of carboxylic acid groups allows it to act as a precursor for hydrogels or other polymeric materials with tunable properties. Recent advancements in green chemistry have further emphasized the importance of such compounds in developing sustainable materials.
In conclusion, NO 2172502-64-4, or NO 217 508, represents a promising compound with diverse applications across multiple disciplines. Its unique structure and functional groups position it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the advancement of science and technology.
2172502-64-4 (2-(4-Carboxyphenyl)piperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)